Cas no 27078-39-3 (1-Propanamine,N,N-diethyl-3-(3-phenylpropoxy)-)

• Product Name: 1-Propanamine,N,N-diethyl-3-(3-phenylpropoxy)-
• CAS No: 27078-39-3
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 259013
• PubChem ID: 213812
• Update Time: 2025-04-19

1-Propanamine,N,N-diethyl-3-(3-phenylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-diethyl-3-(3-phenylpropoxy)-
• 4-methyl-1-(trichloromethylsulfanyl)pyrazole
• n,n-diethyl-3-(3-phenylpropoxy)propan-1-amine
• BRN 2452356
• DTXSID10949835
• SCHEMBL490540
• N,N-Diethyl-3-(3-phenylpropoxy)propane-1-amine
• 27078-39-3
• N,N-Diethyl-3-(3-phenylpropoxy)propylamine
• Propylamine, N,N-diethyl-3-(3-phenylpropoxy)-

• Inchi： 1S/C16H27NO/c1-3-17(4-2)13-9-15-18-14-8-12-16-10-6-5-7-11-16/h5-7,10-11H,3-4,8-9,12-15H2,1-2H3
• InChI Key： GHSSEDHQUJRUBD-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC=CC=1)CCCN(CC)CC

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 340.1°Cat760mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.496
• PSA: 12.47